molecular formula C10H9NO3 B8388110 9-Nitro-2,5-dihydrobenzo[b]oxepine

9-Nitro-2,5-dihydrobenzo[b]oxepine

Cat. No. B8388110
M. Wt: 191.18 g/mol
InChI Key: NRRAFRWUOLEIJO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

9-Nitro-2,5-dihydrobenzo[b]oxepine is a useful research compound. Its molecular formula is C10H9NO3 and its molecular weight is 191.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality 9-Nitro-2,5-dihydrobenzo[b]oxepine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 9-Nitro-2,5-dihydrobenzo[b]oxepine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

9-Nitro-2,5-dihydrobenzo[b]oxepine

Molecular Formula

C10H9NO3

Molecular Weight

191.18 g/mol

IUPAC Name

9-nitro-2,5-dihydro-1-benzoxepine

InChI

InChI=1S/C10H9NO3/c12-11(13)9-6-3-5-8-4-1-2-7-14-10(8)9/h1-3,5-6H,4,7H2

InChI Key

NRRAFRWUOLEIJO-UHFFFAOYSA-N

Canonical SMILES

C1C=CCOC2=C1C=CC=C2[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

Synthesis routes and methods II

Procedure details

To a stirred solution of 1-allyl-2-allyloxy-3-nitrobenzene (100 mg, 0.0004 mol) in methylene chloride (6 mL, 0.09 mol) at room temperature was added benzylidene-bis(tricyclohexylphosphine)dichlororuthenium (20 mg, 0.00002 mol). The reaction mixture was stirred at room temperature overnight. The reaction solvent was removed in vacuo leaving a dark solid which was purified by ISCO column chromatography on silica gel using hexane-methyl-t-butyl ether (3:1). The fractions corresponding to product were combined and concentrated in vacuo to give 9-nitro-2,5-dihydrobenzo[b]oxepine as a dark solid which was further purified to give product as an off-white solid (80 mg, 90%). 1H NMR (CDCl3, 400 MHz) δ 7.66 (d, 1H, J=8.09 Hz), 7.33 (d, 1H, J=7.32 Hz), 7.11 (dd, 1H, J=7.58, 8.09 Hz), 5.86 (m, 1H), 5.54 (d, 1H, J=11 Hz), 4.79 (s, 2H), 3.54 (s, 2H);
Quantity
100 mg
Type
reactant
Reaction Step One
Quantity
6 mL
Type
reactant
Reaction Step One
Quantity
20 mg
Type
catalyst
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.